
Spectroscopic Data for 4-(2-
Methylphenyl)pyridine: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 4-(2-Methylphenyl)pyridine

CAS No.: 30456-66-7

Cat. No.: B2504100

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

4-(2-Methylphenyl)pyridine, also known as 4-(o-tolyl)pyridine. In the absence of a complete,

publicly available experimental dataset for this specific isomer, this guide combines established

spectroscopic principles with data from analogous compounds to present a detailed, predictive

analysis of its ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared (IR) spectra. This approach

offers a robust framework for the identification and characterization of 4-(2-
Methylphenyl)pyridine in a research and development setting.

Molecular Structure and Overview
4-(2-Methylphenyl)pyridine is an aromatic heterocyclic compound with the molecular formula

C₁₂H₁₁N. Its structure consists of a pyridine ring substituted at the 4-position with a 2-

methylphenyl (o-tolyl) group. The steric hindrance from the ortho-methyl group on the phenyl

ring influences the dihedral angle between the two aromatic rings, which in turn affects the

electronic and spectroscopic properties of the molecule.
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Caption: Molecular structure of 4-(2-Methylphenyl)pyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules. For 4-(2-Methylphenyl)pyridine, both ¹H and ¹³C NMR provide critical information

about the electronic environment of each atom.

Experimental Protocol: NMR Spectroscopy
A standard approach to acquiring NMR spectra for a novel pyridine derivative involves

dissolving the sample in a deuterated solvent, with chloroform-d (CDCl₃) being a common

choice due to its excellent solubilizing properties for aromatic compounds.[1]

Sample Preparation
Data Acquisition Data Processing

Dissolve 5-10 mg of
4-(2-Methylphenyl)pyridine

in ~0.7 mL CDCl₃

Add Tetramethylsilane (TMS)
as internal standard (0 ppm)

Transfer to
5 mm NMR tube

Place sample in a
400-600 MHz NMR spectrometer

Acquire ¹H NMR spectrum
(e.g., 16 scans)

Acquire ¹³C NMR spectrum
(e.g., 1024 scans) Phase correction Baseline correction Reference to TMS (0 ppm) Integrate ¹H signalsFor ¹H NMR

Sample Introduction Ionization Mass Analysis

Introduce a small amount of
4-(2-Methylphenyl)pyridine

into the ion source

Bombard with a high-energy
electron beam (e.g., 70 eV)

to form a molecular ion (M⁺˙)

Accelerate ions into
the mass analyzer

Separate ions based on
mass-to-charge ratio (m/z)

Detect ions and generate
a mass spectrum

Click to download full resolution via product page

Caption: Generalized workflow for Electron Ionization Mass Spectrometry.

Predicted Mass Spectrum
The mass spectrum of 4-(2-Methylphenyl)pyridine is expected to show a prominent molecular

ion peak and several characteristic fragment ions. The fragmentation of phenylpyridine isomers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b2504100/docs?utm_src=pdf-body#spectroscopic-data-for-4-2-methylphenyl-pyridine-a-technical-guide
https://www.benchchem.com/product/b2504100/docs?utm_src=pdf-body#spectroscopic-data-for-4-2-methylphenyl-pyridine-a-technical-guide
https://pdf.benchchem.com/1324/Application_Notes_and_Protocols_for_NMR_Spectroscopy_of_Pyridine_Derivatives.pdf
https://www.benchchem.com/product/b2504100/docs?utm_src=pdf-body-img#spectroscopic-data-for-4-2-methylphenyl-pyridine-a-technical-guide
https://www.benchchem.com/product/b2504100/docs?utm_src=pdf-body#spectroscopic-data-for-4-2-methylphenyl-pyridine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2504100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


can be distinctive. [2]

m/z Proposed Fragment Relative Abundance

169 [C₁₂H₁₁N]⁺˙ (Molecular Ion) High

168 [M-H]⁺ Moderate

154 [M-CH₃]⁺ Moderate

91 [C₇H₇]⁺ (Tropylium ion) High

| 77 | [C₆H₅]⁺ (Phenyl ion) | Low |

Interpretation:

Molecular Ion (m/z 169): The molecular ion peak is expected to be abundant due to the

stability of the aromatic system. Its presence confirms the molecular weight of the

compound.

[M-H]⁺ (m/z 168): Loss of a hydrogen radical is a common fragmentation pathway for

aromatic compounds.

[M-CH₃]⁺ (m/z 154): Loss of the methyl group from the tolyl ring is a likely fragmentation,

leading to a stable phenylpyridine cation.

Tropylium Ion (m/z 91): Cleavage of the bond between the pyridine and phenyl rings can

lead to the formation of the highly stable tropylium ion from the tolyl fragment. This is often a

base peak in the mass spectra of tolyl-substituted compounds.

Phenyl Ion (m/z 77): A smaller peak corresponding to the phenyl cation may also be

observed.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule by

measuring the vibrations of chemical bonds.
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Experimental Protocol: FT-IR Spectroscopy
A common method for analyzing solid samples is the KBr pellet technique, which provides a

solid-state spectrum.

Sample Preparation

Data Acquisition

Data Analysis

Grind ~1 mg of sample with
~100 mg of dry KBr

Press the mixture into a
transparent pellet

Place the KBr pellet in the
sample holder of an FT-IR spectrometer

Acquire the spectrum
(e.g., 4000-400 cm⁻¹)

Identify characteristic
absorption bands

Correlate bands to
functional groups

Click to download full resolution via product page

Caption: Workflow for FT-IR analysis using the KBr pellet method.
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Predicted Infrared Spectrum
The IR spectrum of 4-(2-Methylphenyl)pyridine will show characteristic absorptions for the

aromatic C-H and C=C bonds, as well as vibrations specific to the substituted pyridine and

phenyl rings. [3]

Wavenumber (cm⁻¹) Vibration Type Assignment

3100-3000 C-H Stretch Aromatic C-H

2950-2850 C-H Stretch Methyl C-H

1600-1450 C=C and C=N Stretch Aromatic ring stretching

1470-1430 C-H Bend Methyl C-H bending

| 850-750 | C-H Bend | Out-of-plane aromatic C-H bending |

Interpretation:

Aromatic C-H Stretch: A group of weak to medium bands above 3000 cm⁻¹ is characteristic

of C-H stretching in the aromatic rings.

Aliphatic C-H Stretch: Bands in the 2950-2850 cm⁻¹ region correspond to the C-H stretching

of the methyl group.

Aromatic Ring Stretching: Strong absorptions in the 1600-1450 cm⁻¹ region are due to the

C=C and C=N stretching vibrations within the pyridine and phenyl rings.

Methyl C-H Bending: The bending vibrations of the methyl group's C-H bonds will appear in

the 1470-1430 cm⁻¹ range.

Out-of-Plane Bending: The pattern of strong bands in the 850-750 cm⁻¹ region is diagnostic

of the substitution pattern on the aromatic rings.

Conclusion
This technical guide provides a detailed predictive overview of the key spectroscopic data for 4-
(2-Methylphenyl)pyridine. By understanding the expected ¹H NMR, ¹³C NMR, mass

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2504100/docs?utm_src=pdf-body#spectroscopic-data-for-4-2-methylphenyl-pyridine-a-technical-guide
https://pdf.benchchem.com/9/Application_Note_FT_IR_Analysis_of_Novel_Pyridine_Derivatives.pdf
https://www.benchchem.com/product/b2504100/docs?utm_src=pdf-body#spectroscopic-data-for-4-2-methylphenyl-pyridine-a-technical-guide
https://www.benchchem.com/product/b2504100/docs?utm_src=pdf-body#spectroscopic-data-for-4-2-methylphenyl-pyridine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2504100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


spectrometry, and IR data, researchers and drug development professionals can more

effectively identify, characterize, and utilize this compound in their work. While based on well-

established principles, experimental verification of this data is recommended for definitive

structural confirmation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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